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Compound of Interest

Compound Name: Citronellyl butyrate

CAS No.: 141-16-2

Cat. No.: B089936

Get Quote

This guide provides crucial safety protocols and logistical information for laboratory

professionals handling Citronellyl butyrate. Adherence to these procedures is vital for

ensuring personal safety and proper chemical management.

Citronellyl butyrate is a synthetic fragrance and flavor ingredient. While its toxicological

properties have not been exhaustively investigated, it is known to pose several hazards.

According to safety data sheets, Citronellyl butyrate can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] Some sources also indicate it may cause an

allergic skin reaction.[3][4][5]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling Citronellyl butyrate to

determine the necessary level of protection. The following table summarizes the recommended

PPE.
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Body Part Recommended Protection Rationale

Eyes/Face

Safety glasses with side-

shields (conforming to EN166

or NIOSH standards). A face

shield may be necessary for

splash hazards.

To protect against splashes

that can cause serious eye

irritation.[1][3]

Hands

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Gloves should be inspected

before use and disposed of

properly after handling.

To prevent skin contact, which

can cause irritation or an

allergic reaction.[1][3][6]

Body
A buttoned, knee-length

laboratory coat.

To protect skin and personal

clothing from accidental spills.

[7][8]

Respiratory

Use only in a well-ventilated

area. If ventilation is

inadequate or there is a risk of

inhaling vapors or mists, use a

full-face respirator with

appropriate cartridges (e.g.,

type ABEK in the EU or a

NIOSH-approved equivalent in

the US).

To prevent respiratory irritation.

[1]

Feet Closed-toe shoes. To protect feet from spills.[8]

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls: Always handle Citronellyl butyrate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[1][3]

Donning PPE: Before handling, put on all required PPE as outlined in the table above.

Handling: Avoid direct contact with the skin and eyes.[1] Avoid inhaling any vapor or mist.[1]

All equipment used when handling the product should be grounded to prevent static
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discharges.[3]

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.[1][3]

First Aid:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes and

consult a physician.[1]

After skin contact: Wash off with soap and plenty of water. If skin irritation or a rash occurs,

seek medical advice.[1][3] Take off contaminated clothing and wash it before reuse.[1][3]

After inhalation: Move the person to fresh air. If they feel unwell, call a poison center or

doctor.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Consult a physician.[1]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed container

labeled for hazardous waste.[1] Do not mix with other waste streams unless explicitly

permitted by your institution's guidelines.[6]

Disposal: Dispose of contents and the container at an approved waste disposal plant.[1]

Contact a licensed professional waste disposal service for proper disposal.[1] Do not allow

the product to enter drains.[1][3]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with applicable laws and good laboratory practices.[1][6]

Quantitative Data
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Property Value Source

CAS Number 141-16-2 [1][3][4]

Molecular Formula C₁₄H₂₆O₂ [1][9][10]

Molecular Weight 226.36 g/mol [1][9][10]

Occupational Exposure Limits No data available. [1][3]

Oral LD50 (rat) > 5000 mg/kg [11]

Dermal LD50 (rabbit) > 5000 mg/kg [11]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. vigon.com [vigon.com]

4. prodasynth.com [prodasynth.com]

5. vigon.com [vigon.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. Personal Protective Equipment (PPE) for Cytostatics | SKAN AG [skan.com]

8. benchchem.com [benchchem.com]

9. Citronellyl butyrate | C14H26O2 | CID 8835 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. file.medchemexpress.com [file.medchemexpress.com]

11. citronellyl butyrate, 141-16-2 [thegoodscentscompany.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Citronellyl Butyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089936/docs#essential-safety-and-operational-guide-
for-handling-citronellyl-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b089936?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/de/sds/ALDRICH/W231200?userType=anonymous
https://www.cdhfinechemical.com/images/product/specs/19_442052177_CITRONELLYLBUTYRATEFORSYNTHESIS_CASNO-141-16-2_053915.pdf
https://www.vigon.com/product/citronellyl-butyrate/?doc=MSDS/500649_vigon_sds_us_english.pdf&namee=CitronellylButyrateSDS
https://prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_TG0E00S9LD_731&idi=EN&GHS=GHS
https://www.vigon.com/product/citronellyl-butyrate/?doc=LABELS/500649label.pdf&namee=CitronellylButyrateProductLabel
https://www.sigmaaldrich.com/JP/de/sds/ALDRICH/W256803?userType=undefined
https://skan.com/en/products/laboratory-products/personal-protective-equipment-ppe-for-cytostatics/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Dihydroxy_3_3_dimethyl_butanoic_acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-butyrate
https://file.medchemexpress.com/batch_PDF/HY-W166491/Citronellyl-butyrate-DataSheet-MedChemExpress.pdf
https://www.thegoodscentscompany.com/data/rw1017851.html
https://www.benchchem.com/product/b089936/docs#essential-safety-and-operational-guide-for-handling-citronellyl-butyrate
https://www.benchchem.com/product/b089936/docs#essential-safety-and-operational-guide-for-handling-citronellyl-butyrate
https://www.benchchem.com/product/b089936/docs#essential-safety-and-operational-guide-for-handling-citronellyl-butyrate
https://www.benchchem.com/product/b089936/docs#essential-safety-and-operational-guide-for-handling-citronellyl-butyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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